(20S)-21-Hydroxy-20-methylpregn-4-en-3-one
(20S)-21-Hydroxy-20-methylpregn-4-en-3-one
Brand Name:
Vulcanchem
CAS No.:
40736-33-2
VCID:
VC21124940
InChI:
InChI=1S/C22H34O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h12,14,17-20,23H,4-11,13H2,1-3H3/t14-,17+,18-,19+,20+,21+,22-/m1/s1
SMILES:
CC(CO)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Molecular Formula:
C22H34O2
Molecular Weight:
330.5 g/mol
(20S)-21-Hydroxy-20-methylpregn-4-en-3-one
CAS No.: 40736-33-2
Cat. No.: VC21124940
Molecular Formula: C22H34O2
Molecular Weight: 330.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 40736-33-2 |
|---|---|
| Molecular Formula | C22H34O2 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17R)-17-[(2S)-1-hydroxypropan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H34O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h12,14,17-20,23H,4-11,13H2,1-3H3/t14-,17+,18-,19+,20+,21+,22-/m1/s1 |
| Standard InChI Key | ZNWOYQVXPIEQRC-HOFZUOGSSA-N |
| Isomeric SMILES | C[C@H](CO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C |
| SMILES | CC(CO)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
| Canonical SMILES | CC(CO)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
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